Cas no 2229123-27-5 (5-(2-amino-1,1-difluoropropan-2-yl)thiophene-3-carbonitrile)

• Product Name: 5-(2-amino-1,1-difluoropropan-2-yl)thiophene-3-carbonitrile
• CAS No: 2229123-27-5
• MF: C₈H₈F₂N₂S
• MW: 202.224327087402
• CID: 6000293
• PubChem ID: 165743693
• Update Time: 2025-06-20

5-(2-amino-1,1-difluoropropan-2-yl)thiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(2-amino-1,1-difluoropropan-2-yl)thiophene-3-carbonitrile
• EN300-1970047
• 2229123-27-5

• Inchi： 1S/C8H8F2N2S/c1-8(12,7(9)10)6-2-5(3-11)4-13-6/h2,4,7H,12H2,1H3
• InChI Key： RUDSSPZBGZWRJK-UHFFFAOYSA-N
• SMILES： S1C=C(C#N)C=C1C(C)(C(F)F)N

Computed Properties

• Exact Mass: 202.03762576g/mol
• Monoisotopic Mass: 202.03762576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 78Ų

Additional information on 5-(2-amino-1,1-difluoropropan-2-yl)thiophene-3-carbonitrile

Introduction to 5-(2-amino-1,1-difluoropropan-2-yl)thiophene-3-carbonitrile (CAS No. 2229123-27-5)

5-(2-amino-1,1-difluoropropan-2-yl)thiophene-3-carbonitrile, identified by the CAS number 2229123-27-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of thiophene derivatives, which are widely recognized for their diverse biological activities and structural versatility. The presence of both amino and nitrile functional groups, in conjunction with the unique 1,1-difluoropropan-2-yl side chain, imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of 5-(2-amino-1,1-difluoropropan-2-yl)thiophene-3-carbonitrile consists of a thiophene core substituted at the 3-position with a carbonitrile group and at the 2-position with a 2-amino-1,1-difluoropropan-2-yl moiety. This arrangement creates a molecule with potential applications in medicinal chemistry due to its ability to interact with biological targets in multiple ways. The amino group can participate in hydrogen bonding, while the nitrile group can act as a bioisostere for carboxylic acids or amides, providing flexibility in drug design.

Recent advancements in computational chemistry and molecular modeling have highlighted the significance of fluorinated compounds in enhancing pharmacological properties such as metabolic stability and lipophilicity. The 1,1-difluoropropan-2-yl group in 5-(2-amino-1,1-difluoropropan-2-yl)thiophene-3-carbonitrile contributes to these characteristics by increasing electron density and influencing electronic distributions across the molecule. Such modifications are increasingly employed in the development of next-generation therapeutics to improve bioavailability and target specificity.

In the realm of medicinal chemistry, thiophene derivatives have been extensively studied for their role as scaffolds in antiviral, anticancer, and anti-inflammatory agents. The structural motif of 5-(2-amino-1,1-difluoropropan-2-yl)thiophene-3-carbonitrile aligns well with this trend, offering a platform for further derivatization to explore novel pharmacological interactions. Researchers have leveraged its framework to develop compounds with enhanced efficacy against various diseases by modulating key pharmacophoric elements.

One particularly noteworthy application of this compound is its utility as a building block in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, making them prime targets for therapeutic intervention. The combination of an amino group and a nitrile moiety provides multiple points of interaction with kinase active sites, potentially leading to the development of potent and selective inhibitors. Preliminary studies have demonstrated promising results when this compound is incorporated into kinase inhibition assays.

The influence of fluorine atoms on molecular behavior is another area where 5-(2-amino-1,1-difluoropropan-2-yl)thiophene-3-carbonitrile stands out. Fluorine's ability to modulate electronic properties and influence metabolic pathways has been well-documented. In this context, the 1,1-difluoropropan-2-yl group not only enhances lipophilicity but also contributes to resistance against enzymatic degradation, thereby extending the half-life of potential drug candidates derived from it.

From a synthetic perspective, 5-(2-amino-1,1-difluoropropan-2-yl)thiophene-3-carbonitrile serves as an intriguing intermediate for exploring new synthetic pathways. The presence of multiple reactive sites allows for diverse functionalization strategies, enabling chemists to tailor molecular properties for specific applications. Advances in transition-metal-catalyzed reactions have further facilitated the construction of complex derivatives from this core structure.

The growing interest in fluorinated heterocycles has also spurred innovation in analytical techniques for their characterization. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are routinely employed to elucidate the structure and purity of compounds like 5-(2-amino-1,1-difluoropropan-2-yl)thiophene-3-carbonitrile. These methods provide critical insights into conformational dynamics and intermolecular interactions that are essential for understanding their biological activity.

In conclusion,5-(2-amino--{2229123}-27-5}--{thiophene}--{carbonitrile}--) represents a fascinating compound with broad potential applications in pharmaceutical research and material science. Its unique structural features position it as a valuable asset for designing novel therapeutics targeting various diseases while leveraging cutting-edge synthetic methodologies.